Cas no 288252-04-0 (5-amino-2-phenoxybenzonitrile)

• Product name: 5-amino-2-phenoxybenzonitrile
• CAS No: 288252-04-0
• MF: C₁₃H₁₀N₂O
• MW: 210.231
• CID: 3930257
• PubChem ID: 21942386

5-amino-2-phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-amino-2-phenoxy-
• 5-amino-2-phenoxybenzonitrile
• G53166
• MFCD14617347
• MNIAKJQVYACFRT-UHFFFAOYSA-N
• SCHEMBL5553314
• 288252-04-0
• AKOS010550793
• EN300-154368
• Z802627884
• NLA25204

• Inchi： InChI=1S/C13H10N2O/c14-9-10-8-11(15)6-7-13(10)16-12-4-2-1-3-5-12/h1-8H,15H2
• InChI Key： MNIAKJQVYACFRT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=C(C=C(C=C2)N)C#N

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų